Cas no 5686-83-9 (4H-Inden-4-one,octahydro-)

• Product Name: 4H-Inden-4-one,octahydro-
• CAS No: 5686-83-9
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 385415
• PubChem ID: 228144
• Update Time: 2025-04-19

4H-Inden-4-one,octahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Inden-4-one,octahydro-
• 1,2,3,3a,5,6,7,7a-octahydroinden-4-one
• 1,4-dihydroindane
• 149373_ALDRICH
• 2,3,4,7-tetrahydro-indene
• 4,7-Dihydroindan
• AC1L32P6
• AC1Q1H7X
• AC1Q29X4
• ACMC-20alol
• bicyclo[4.3.0]nona-1(6),3-diene
• Bicyclo[4.3.0]nona-3,6(1)-diene
• bicyclo[4.3.0]nonan-1-one
• bicyclo{4.3.0}nona-3,6(1)-diene
• bicyclo< 4.3.0> nona-3,6(1)-diene
• dihydroindan
• EINECS 231-514-5
• hexahydro-1H-inden-4(2H)-one
• NSC108272
• FKHQVTZBKCBVOA-UHFFFAOYSA-N
• 5686-83-9
• 3513-11-9
• NSC20780
• NSC-20780
• SCHEMBL4740702
• DTXSID90956562
• 4H-inden-4-one,octahydro-, (3ar,7ar)-rel-
• octahydro-4h-inden-4-one
• SCHEMBL14877806
• NSC-108272

• Inchi： 1S/C9H14O/c10-9-6-2-4-7-3-1-5-8(7)9/h7-8H,1-6H2
• InChI Key： FKHQVTZBKCBVOA-UHFFFAOYSA-N
• SMILES： O=C1CCCC2CCCC21

Computed Properties

• Exact Mass: 138.104
• Monoisotopic Mass: 138.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.007g/cm3
• Boiling Point: 219.8ºC at 760mmHg
• Flash Point: 79.6ºC
• Refractive Index: 1.49
• PSA: 17.07000
• LogP: 2.15570